Cas no 2306247-34-5 ([(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine)

[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine structure
2306247-34-5 structure
Product Name:[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
CAS No:2306247-34-5
MF:C6H11NO
MW:113.157641649246
CID:5268895
Update Time:2026-03-09

[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.1.0]hexane-1-methanamine, (1R,5S)-
    • [(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
    • Inchi: 1S/C6H11NO/c7-3-6-1-5(6)2-8-4-6/h5H,1-4,7H2/t5-,6-/m1/s1
    • InChI Key: GFWCRAOJLDHNKN-PHDIDXHHSA-N
    • SMILES: [C@]12(CN)[C@]([H])(C1)COC2

[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1570233-250mg
((1R,5S)-3-oxabicyclo[3.1.0]Hexan-1-yl)methanamine
2306247-34-5 98%
250mg
¥14311 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00791539-250mg
((1R,5S)-3-Oxabicyclo[3.1.0]hexan-1-yl)methanamine
2306247-34-5 97%
250mg
¥9541.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1050-100MG
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
2306247-34-5 95%
100MG
¥ 2,884.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1050-250MG
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
2306247-34-5 95%
250MG
¥ 4,613.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1050-500MG
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
2306247-34-5 95%
500MG
¥ 7,682.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1050-1G
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
2306247-34-5 95%
1g
¥ 11,523.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1050-5G
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
2306247-34-5 95%
5g
¥ 34,570.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1050-100mg
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
2306247-34-5 95%
100mg
¥2883.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1050-250mg
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
2306247-34-5 95%
250mg
¥4613.0 2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1050-500mg
[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine
2306247-34-5 95%
500mg
¥7682.0 2024-04-22

Additional information on [(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine

Comprehensive Guide to [(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine (CAS No. 2306247-34-5)

[(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine (CAS No. 2306247-34-5) is a specialized bicyclic amine compound with significant potential in pharmaceutical and material science applications. This 3-oxabicyclo[3.1.0]hexane derivative features a unique structural framework, combining an oxabicyclic core with a primary amine functional group. Its stereochemistry, defined by the (1R,5S) configuration, plays a crucial role in its interactions with biological targets and synthetic utility.

The bicyclic amine scaffold of this compound has garnered attention in drug discovery due to its ability to mimic bioactive conformations while improving metabolic stability. Researchers are particularly interested in its potential as a rigid scaffold for medicinal chemistry, especially in the development of CNS-active compounds. The constrained geometry of the 3-oxabicyclo[3.1.0]hexane system offers distinct advantages over flexible linear amines in terms of target selectivity and pharmacokinetic properties.

Recent advancements in asymmetric synthesis methodologies have made this compound more accessible to researchers. The pharmaceutical industry has shown growing interest in such chiral building blocks, particularly for the development of novel therapeutics addressing neurological disorders and chronic pain management. Its structural features make it a promising candidate for GPCR-targeted drug development, a hot topic in current pharmacological research.

From a chemical perspective, the [(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine demonstrates interesting reactivity patterns. The presence of both the amine functionality and the strained bicyclic system allows for diverse chemical transformations, making it valuable for library synthesis in drug discovery. Its stability under various conditions has been the subject of several recent studies, particularly in relation to its potential for prodrug development.

The compound's unique properties have positioned it as a focus in several emerging research areas. In material science, its potential as a monomer for specialty polymers is being explored, particularly for applications requiring rigid, chiral frameworks. The current trend toward bio-based materials and sustainable chemistry has further increased interest in such structurally defined building blocks.

Quality control and analytical characterization of 2306247-34-5 present specific challenges due to its stereochemical complexity. Advanced techniques such as chiral HPLC and X-ray crystallography are typically employed to verify the compound's purity and configuration. These analytical considerations are particularly important given the compound's potential pharmaceutical applications where enantiomeric purity is critical.

Market availability of [(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine has expanded in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound in various quantities, with custom synthesis options available for specific research needs. The pricing reflects its specialized nature and the complexity of its asymmetric synthesis.

Safety considerations for handling this compound follow standard laboratory protocols for amine-containing substances. While not classified as hazardous under standard regulations, proper laboratory safety practices should always be observed. Researchers are advised to consult the specific material safety data provided by their supplier for detailed handling instructions.

The future outlook for CAS 2306247-34-5 appears promising, with several patent applications citing related structures in recent years. Its potential applications span multiple therapeutic areas, including neurological disorders and inflammatory conditions, aligning with current healthcare priorities. The compound's versatility ensures it will remain a valuable tool in both pharmaceutical development and fundamental chemical research.

For researchers working with this compound, proper storage conditions are essential to maintain its stability. Recommendations typically include storage under inert atmosphere at low temperatures, with attention to preventing moisture absorption and oxidation. These storage considerations are particularly important given the compound's potential use in sensitive applications such as bioconjugation chemistry.

The synthesis of [(1R,5S)-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine continues to be an area of active research, with efforts focused on improving yield, scalability, and sustainability. Recent publications have described novel catalytic approaches to its preparation, reflecting the broader trend toward green chemistry in synthetic organic chemistry. These advancements are making this valuable building block more accessible to the research community.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.